Vortioxetine Impurity 14

Vortioxetine Impurity 14, identified by the Chemical Abstracts Service number 1240670-85-2, is a chemical compound with the molecular formula C28H34N4S and a molecular weight of approximately 458.66 g/mol. This compound is recognized as an impurity associated with Vortioxetine, which is an antidepressant medication primarily used for the treatment of major depressive disorder. The structure of Vortioxetine Impurity 14 includes a piperazine moiety and a thioether group, contributing to its complex chemical behavior and potential biological activity .

The chemical reactivity of Vortioxetine Impurity 14 can be attributed to its functional groups. The piperazine rings can undergo various nucleophilic substitutions, while the thioether group may participate in oxidation reactions. For instance, reactions involving electrophiles could lead to the formation of sulfoxides or sulfones. Additionally, under acidic conditions, the piperazine nitrogen atoms may become protonated, altering their nucleophilicity and reactivity in subsequent reactions .

Vortioxetine Impurity 14 can be synthesized through several methods involving the reaction of appropriate precursors. A common approach involves the condensation of piperazine derivatives with substituted phenyl groups in the presence of a suitable catalyst. The synthesis typically requires careful control of reaction conditions to minimize the formation of unwanted byproducts. Specific synthetic routes may include:

• Piperazine Coupling: Reacting substituted piperazines with aryl halides.
• Thioether Formation: Introducing thioether groups through nucleophilic substitution reactions.
• Purification: Employing chromatographic techniques to isolate Vortioxetine Impurity 14 from reaction mixtures .

Vortioxetine Impurity 14 primarily serves as a reference standard in pharmaceutical research and quality control laboratories. Its role as an impurity necessitates thorough characterization to ensure the safety and efficacy of Vortioxetine formulations. Additionally, it may be used in studies exploring the pharmacological profiles of related compounds or in the development of analytical methods for detecting impurities in drug formulations .

Vortioxetine Impurity 14 shares structural similarities with several other compounds, particularly those that act on serotonin receptors or contain piperazine moieties. Below is a comparison highlighting its uniqueness:

Vortioxetine Impurity 14 stands out due to its specific structural features and its role as an impurity rather than a primary therapeutic agent. Its unique combination of functional groups may confer distinct biological activities that warrant further investigation .